Cas no 6442-87-1 (Ethanone,2,2,2-trifluoro-1-(1-pyrrolidinyl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(1-pyrrolidinyl)-
• CAS No: 6442-87-1
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 500810
• PubChem ID: 566724
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(1-pyrrolidinyl)-
• 2,2,2-Trifluoro-1-(1-pyrrolidinyl)ethanone
• Pyrrolidine, 1-(trifluoroacetyl)- (7CI,8CI,9CI)
• 1-trifluoroacetyl-pyrrolidine
• 2,2,2-trifluoro-1-pyrrolidin-1-ylethanone
• 2,2,2-Trifluoro-N-(4-mercaptophenyl)acetamide
• 2,2,2-trifluoro-N(4-sulfanylphenyl)acetamide
• AC1MIEI9
• AG-H-86083
• CTK5H4536
• EINECS 301-371-4
• N-trifluoroacetyl-p-mercaptoaniline
• N-trifluoroacetylpyrrolidine
• 2,2,2-Trifluoro-1-(pyrrolidin-1-yl)ethanone
• 6442-87-1
• 1-(Trifluoroacetyl)pyrrolidine #
• SCHEMBL4406128
• N-(Trifluoroacetyl)pyrrolidine
• Pyrrolidine, 1-(trifluoroacetyl)-
• AKOS003863003

• Inchi： 1S/C6H8F3NO/c7-6(8,9)5(11)10-3-1-2-4-10/h1-4H2
• InChI Key： YFYRIJLSZRYGEQ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 167.05584
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines